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Compound of Interest

Compound Name:
4,5-Dichloroisothiazole-3-

carboxylic acid

Cat. No.: B143227 Get Quote

An In-depth Technical Guide to 4,5-Dichloroisothiazole-3-carboxylic acid

CAS Number: 131947-13-2

This technical guide provides a comprehensive overview of 4,5-Dichloroisothiazole-3-
carboxylic acid, a heterocyclic compound available for research and development. While

specific biological data on this particular molecule is limited in public literature, it serves as a

valuable intermediate in the synthesis of novel chemical entities. This document collates its

known chemical properties, safety information, and key experimental methodologies for its

derivatization. It also contextualizes its potential within the broader field of isothiazole chemistry

for drug discovery and agrochemical research professionals.

Chemical Properties and Identifiers
4,5-Dichloroisothiazole-3-carboxylic acid is a solid, crystalline compound.[1][2] Its core

structure is a five-membered isothiazole ring, substituted with chlorine atoms at positions 4 and

5, and a carboxylic acid group at position 3.[3] This arrangement of functional groups makes it

a versatile building block in organic synthesis.
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Parameter Value Source(s)

CAS Number 131947-13-2 [3][4][5]

IUPAC Name
4,5-dichloro-1,2-thiazole-3-

carboxylic acid
[3]

Synonyms
4,5-Dichloro-isothiazole-3-

carboxylic acid
[4]

Molecular Formula C₄HCl₂NO₂S [3][5]

Molecular Weight 198.03 g/mol [3][5]

Physical Form Powder / Solid [1]

Melting Point 169 °C [2]

Boiling Point 205.9 ± 40.0 °C (Predicted) [2]

Density 1.824 ± 0.06 g/cm³ (Predicted) [2]

Safety and Handling
This compound is classified as an irritant and requires careful handling in a laboratory setting.

[1] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn. Work should be conducted in a well-ventilated fume hood.
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Hazard Class Description Source(s)

Health Hazard
Irritating to eyes, respiratory

system, and skin.
[1]

Ingestion Hazard May be harmful if swallowed. [1]

Inhalation Hazard

May be harmful if inhaled;

causes respiratory tract

irritation.

[1]

Skin Contact

May be harmful if absorbed

through the skin; causes skin

irritation.

[1]

First Aid (Eyes)
Flush with plenty of water for at

least 15 minutes.
[1]

First Aid (Skin)
Flush skin with plenty of water

for at least 15 minutes.
[1]

First Aid (Inhalation) Move to fresh air immediately. [1]

Role in Chemical Synthesis
As a carboxylic acid, this compound is a precursor for a variety of derivatives. Its primary

application in documented research is its conversion into amides and esters.[6] This is typically

achieved via an acid chloride intermediate, which is highly reactive towards nucleophiles like

amines and alcohols. The isothiazole ring itself is a significant scaffold in medicinal and

agrochemical chemistry, known to be a component of various biologically active molecules.[7]

[8][9]

Derivatives of the isomeric compound, 3,4-dichloroisothiazole-5-carboxylic acid, have

demonstrated broad-spectrum fungicidal activity and efficacy against the Tobacco Mosaic Virus

(TMV).[8] Other isothiazole-based compounds have reported anti-HIV, antiproliferative, and

anti-inflammatory properties, highlighting the therapeutic potential of this chemical class.[9][10]
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Activation Step

Derivatization Reactions

4,5-Dichloroisothiazole-
3-carboxylic Acid

4,5-Dichloroisothiazole-
3-carbonyl Chloride

 SOCl2, cat. DMF

Amides

 + R-NH2 (Amine)

Esters

 + R-OH (Alcohol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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